molecular formula C14H11ClN2 B8482735 2-(4-Chlorophenyl)-3-(3-pyridyl)propionitrile

2-(4-Chlorophenyl)-3-(3-pyridyl)propionitrile

Cat. No. B8482735
M. Wt: 242.70 g/mol
InChI Key: VXOGQSLVGPRBDR-UHFFFAOYSA-N
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Description

2-(4-Chlorophenyl)-3-(3-pyridyl)propionitrile is a useful research compound. Its molecular formula is C14H11ClN2 and its molecular weight is 242.70 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C14H11ClN2

Molecular Weight

242.70 g/mol

IUPAC Name

2-(4-chlorophenyl)-3-pyridin-3-ylpropanenitrile

InChI

InChI=1S/C14H11ClN2/c15-14-5-3-12(4-6-14)13(9-16)8-11-2-1-7-17-10-11/h1-7,10,13H,8H2

InChI Key

VXOGQSLVGPRBDR-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CN=C1)CC(C#N)C2=CC=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

This intermediate (64 g.) was prepared using the procedure described in Example 12b except using 80 g. (0.3 mole) of 2-(4-chlorophenyl)-3-(3-pyridyl)acrylonitrile, and 14 g. (0.36 mole) of sodium borohydride.
Quantity
0.3 mol
Type
reactant
Reaction Step One
Quantity
0.36 mol
Type
reactant
Reaction Step Two

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